2-(Dimethylamino)octadec-4-ene-1,3-diol

Catalog No.
S1532951
CAS No.
132031-17-5
M.F
C20H41NO2
M. Wt
327.5 g/mol
Availability
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* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
2-(Dimethylamino)octadec-4-ene-1,3-diol

CAS Number

132031-17-5

Product Name

2-(Dimethylamino)octadec-4-ene-1,3-diol

IUPAC Name

2-(dimethylamino)octadec-4-ene-1,3-diol

Molecular Formula

C20H41NO2

Molecular Weight

327.5 g/mol

InChI

InChI=1S/C20H41NO2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(23)19(18-22)21(2)3/h16-17,19-20,22-23H,4-15,18H2,1-3H3

InChI Key

YRXOQXUDKDCXME-UHFFFAOYSA-N

SMILES

CCCCCCCCCCCCCC=CC(C(CO)N(C)C)O

Canonical SMILES

CCCCCCCCCCCCCC=CC(C(CO)N(C)C)O

2-(Dimethylamino)octadec-4-ene-1,3-diol is a complex organic compound characterized by its long carbon chain and the presence of a dimethylamino group. Its chemical structure consists of an octadecene backbone with hydroxyl groups located at the first and third positions, which contributes to its hydrophilic properties. This compound is notable for its potential applications in various fields, including pharmaceuticals and materials science.

  • Hydrogenation: The compound can undergo hydrogenation in the presence of catalysts, leading to saturated derivatives. This process is significant for modifying the compound's properties for various applications.
  • Oxidation: Oxidative reactions can convert the alcohol groups into carbonyl functionalities, enhancing its reactivity and potential utility in organic synthesis.
  • Alkylation: It can participate in alkylation reactions, which are crucial for synthesizing more complex molecules in organic chemistry.

2-(Dimethylamino)octadec-4-ene-1,3-diol exhibits various biological activities, primarily due to its interaction with cellular membranes and proteins. Its structural features allow it to influence:

  • Cell Signaling: The compound may affect signaling pathways by altering membrane fluidity or interacting with specific receptors.
  • Antimicrobial Properties: Some studies suggest that compounds with similar structures possess antimicrobial activity, indicating a potential for therapeutic applications .

The synthesis of 2-(Dimethylamino)octadec-4-ene-1,3-diol typically involves several steps:

  • Starting Materials: The synthesis begins with readily available fatty acids or alcohols.
  • Formation of the Dimethylamino Group: This can be achieved through the reaction of the appropriate alcohol with dimethylamine.
  • Hydroxylation: The introduction of hydroxyl groups at specific positions can be performed using various reagents or catalytic methods.
  • Purification: The final product is purified through distillation or chromatography to ensure high purity for further applications.

The applications of 2-(Dimethylamino)octadec-4-ene-1,3-diol span several fields:

  • Pharmaceuticals: Its unique structure may lend itself to drug development, particularly as a carrier or active ingredient in formulations aimed at targeting specific biological pathways.
  • Cosmetics: Due to its emollient properties, it can be utilized in cosmetic formulations to enhance skin hydration and texture.
  • Materials Science: The compound's chemical properties allow it to be used in creating surfactants or as a modifier in polymer systems.

Interaction studies of 2-(Dimethylamino)octadec-4-ene-1,3-diol focus on its biochemical interactions:

  • Membrane Interactions: Research indicates that this compound can integrate into lipid bilayers, influencing membrane properties and potentially affecting cellular processes.
  • Protein Binding: Studies have shown that compounds with similar structures may interact with proteins, altering their function or stability .

Several compounds share structural similarities with 2-(Dimethylamino)octadec-4-ene-1,3-diol. Here are a few notable examples:

Compound NameStructure FeaturesUnique Aspects
N,N-DimethylsphingosineContains a sphingoid base; involved in cell signalingPlays a critical role in cellular signaling pathways
2-AminoethanolShorter carbon chain; simpler amine structureUsed primarily as a precursor in various syntheses
DimethylaminopropanolShorter carbon chain; similar amine functionalityCommonly used as a solvent and reagent

Uniqueness of 2-(Dimethylamino)octadec-4-ene-1,3-diol

What sets 2-(Dimethylamino)octadec-4-ene-1,3-diol apart from these compounds is its long-chain hydrocarbon structure combined with dual hydroxyl groups and a dimethylamino moiety. This combination not only enhances its solubility profile but also provides unique interaction capabilities with biological membranes and proteins.

XLogP3

6.3

Dates

Last modified: 07-17-2023

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